Cas no 2168130-06-9 (5,5-difluoro-2,2-dimethyl-1,3-oxazinane)

• Product Name: 5,5-difluoro-2,2-dimethyl-1,3-oxazinane
• CAS No: 2168130-06-9
• MF: C₆H₁₁F₂NO
• MW: 151.154448747635
• CID: 5961648
• PubChem ID: 165508533
• Update Time: 2025-05-20

5,5-difluoro-2,2-dimethyl-1,3-oxazinane Chemical and Physical Properties

Names and Identifiers

• 5,5-difluoro-2,2-dimethyl-1,3-oxazinane
• 2168130-06-9
• EN300-1279441

• Inchi： 1S/C6H11F2NO/c1-5(2)9-3-6(7,8)4-10-5/h9H,3-4H2,1-2H3
• InChI Key： HUHBGYXQFOZQNO-UHFFFAOYSA-N
• SMILES： FC1(COC(C)(C)NC1)F

Computed Properties

• Exact Mass: 151.08087030g/mol
• Monoisotopic Mass: 151.08087030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 21.3Ų

Additional information on 5,5-difluoro-2,2-dimethyl-1,3-oxazinane

5,5-Difluoro-2,2-Dimethyl-1,3-Oxazinane: A Comprehensive Overview

5,5-difluoro-2,2-dimethyl-1,3-oxazinane, also known by its CAS number 2168130-06-9, is a unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of oxazinanes, which are six-membered rings containing one oxygen atom and two nitrogen atoms. The structure of 5,5-difluoro-2,2-dimethyl-1,3-oxazinane is characterized by two fluorine atoms at the 5-position and two methyl groups at the 2-position of the oxazinane ring.

The synthesis of 5,5-difluoro-2,2-dimethyl-1,3-oxazinane typically involves multi-step reactions. Recent studies have focused on optimizing the synthesis process to improve yield and reduce environmental impact. For instance, researchers have explored the use of transition metal catalysts to facilitate key steps in the synthesis pathway. These advancements not only enhance the efficiency of production but also align with the growing demand for sustainable chemical processes.

5,5-Difluoro-2,2-dimethyl-1,3-oxazinane exhibits interesting physical and chemical properties that make it suitable for various applications. Its fluorinated structure contributes to high thermal stability and chemical inertness. Recent research has highlighted its potential as a precursor in the synthesis of advanced materials such as fluoropolymers and specialty chemicals. Additionally, this compound has shown promise in pharmaceutical chemistry as a building block for bioactive molecules.

In terms of applications, 5,5-difluoro-2,2-dimethyl-1,3-oxazinane has been explored in several fields. In materials science, it serves as a valuable intermediate in the production of high-performance polymers with enhanced mechanical and thermal properties. In pharmaceuticals, its unique structure allows for the development of drugs targeting specific biological pathways. Recent studies have also investigated its role in catalysis and green chemistry.

The environmental impact of 5,5-difluoro-2,2-dimethyl-1,3-oxazinane has been a topic of interest in recent years. Researchers have conducted life cycle assessments to evaluate its environmental footprint from synthesis to application. These studies aim to identify areas for improvement and promote sustainable practices throughout its lifecycle.

In conclusion, 5,5-difluoro-2,2-dimethyl-1,3-oxazinane is a versatile compound with a wide range of applications across different industries. Its unique structure and properties continue to attract attention from researchers and industry professionals alike. As advancements in synthesis and application techniques unfold,CAS number 2168130-06-9, this compound is poised to play an increasingly important role in modern chemistry.